Cas no 2548998-50-9 (methyl 7-tert-butyl-1-[(2-chlorophenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate)

• Product Name: methyl 7-tert-butyl-1-[(2-chlorophenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate
• CAS No: 2548998-50-9
• MF: C₂₂H₂₂ClNO₃
• MW: 383.867985248566
• CID: 5312019
• PubChem ID: 154884259
• Update Time: 2025-06-15

methyl 7-tert-butyl-1-[(2-chlorophenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040708105
• methyl 7-tert-butyl-1-[(2-chlorophenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 2548998-50-9
• F6617-6189
• Methyl 1-[(2-chlorophenyl)methyl]-7-(1,1-dimethylethyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylate

• Inchi： 1S/C22H22ClNO3/c1-22(2,3)15-9-10-16-19(11-15)24(12-14-7-5-6-8-18(14)23)13-17(20(16)25)21(26)27-4/h5-11,13H,12H2,1-4H3
• InChI Key： PBQJIDMCFNYNDA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(C=CC(C(C)(C)C)=C2)C(=O)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 383.1288213g/mol
• Monoisotopic Mass: 383.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.5±50.0 °C(Predicted)
• pka: 0.53±0.70(Predicted)

Additional information on methyl 7-tert-butyl-1-[(2-chlorophenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate

Methyl 7-tert-butyl-1-[(2-chlorophenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS No. 2548998-50-9): A Comprehensive Overview

Methyl 7-tert-butyl-1-[2-chlorophenylmethyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate

CAS No. 2548998-50-9 is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its 7-tert-butyl and 2-chlorophenylmethyl substituents, contribute to its distinct chemical properties and biological interactions.

The synthesis of Methyl 7-tert-butyl-1-[2-chlorophenylmethyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 7-tert-butyl group enhances the steric hindrance around the quinoline core, which can influence both the compound's solubility and its interactions with biological targets. Similarly, the 2-chlorophenylmethyl moiety introduces a region of electrophilic character, making it a potential site for further functionalization or interaction with biological systems.

In recent years, there has been growing interest in quinoline derivatives due to their demonstrated efficacy in various therapeutic areas. One of the most notable applications of quinoline-based compounds is in the treatment of infectious diseases. For instance, derivatives of quinoline have been investigated for their activity against malaria parasites, where they interfere with essential enzymatic pathways required for parasite survival. The structural complexity of Methyl 7-tert-butyl-1-[2-chlorophenylmethyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate suggests that it may exhibit similar properties, making it a promising candidate for further investigation in this context.

Beyond infectious diseases, quinoline derivatives have also shown potential in oncology research. The ability of these compounds to modulate cellular signaling pathways has led to their exploration as chemotherapeutic agents. The specific substitution pattern in Methyl 7-tert-butyl-1-[2-chlorophenylmethyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate may confer unique interactions with targets involved in cancer cell proliferation and survival. Preliminary studies have indicated that such modifications can enhance binding affinity and selectivity, which are critical factors in the development of effective anticancer drugs.

The compound's chemical stability is another area of interest. Quinoline derivatives often exhibit good stability under various conditions, which is essential for their formulation into pharmaceutical products. The presence of the ester group in Methyl 7-tert-butyl-1-[2-chlorophenylmethyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate contributes to its hydrolytic stability, ensuring that it remains intact during storage and administration. This characteristic is particularly important for oral formulations where degradation could compromise efficacy.

In vitro studies have begun to uncover the potential pharmacological properties of Methyl 7-tert-butyl-1-[2-chlorophenylmethyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate. Initial experiments have focused on its interaction with various enzymes and receptors relevant to human health. For example, researchers have examined its binding affinity to cytochrome P450 enzymes, which are crucial in drug metabolism. The findings suggest that this compound may exhibit moderate inhibition of certain P450 isoforms, potentially affecting drug-drug interactions in patients receiving multiple medications.

The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods allow researchers to predict molecular properties and simulate interactions with biological targets with high accuracy. By leveraging these techniques, scientists can gain insights into the compound's behavior before conducting costly and time-consuming experimental studies. This approach has already provided valuable information about the binding modes of Methyl 7-[tert-butyl] -1-[2-chlorophenylmethyl] -4-oxo -1 ,4 -dihydroquinoline -3 -carbox ylate to potential therapeutic targets.

The future directions for research on Methyl 7-[tert-butyl] -1-[2-chlorophenylethynyl] -4-oxo -1 ,4 -dihydroquinoline -3 -carbox ylate are multifaceted. Further optimization of its structure may lead to enhanced potency and reduced side effects. Additionally, exploring its mechanism of action will be crucial for understanding its therapeutic potential fully. Collaborative efforts between experimentalists and computational chemists will be essential in unraveling the complex interactions between this compound and biological systems.

In conclusion, Methyl 7-[tert-butyl] -1-[2-chlorophenylethynyl] -4-oxo -1 ,4 -dihydroquinoline -3 -carbox ylate (CAS No. 2548998[-50[/-9]] ) represents a significant advancement in quinoline-based drug discovery. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.